N-tert-butyl-2-[(2-methylpyridin-4-yl)amino]propanamide

• IUPAC Name: N-tert-butyl-2-[(2-methylpyridin-4-yl)amino]propanamide
• InChI: InChI=1S/C13H21N3O/c1-9-8-11(6-7-14-9)15-10(2)12(17)16-13(3,4)5/h6-8,10H,1-5H3,(H,14,15)(H,16,17)
• InChI Key: XOSMFIMYBFJGFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)NC(C)C(=O)NC(C)(C)C
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

N-tert-butyl-2-[(2-methylpyridin-4-yl)amino]propanamide is a compound that has garnered interest in various fields of scientific research due to its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-tert-butyl-2-[(2-methylpyridin-4-yl)amino]propanamide typically involves the reaction of tert-butylamine with 2-methyl-4-pyridinecarboxylic acid, followed by the formation of the amide bond through a coupling reaction. Common reagents used in this process include coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to facilitate the formation of the amide bond under mild conditions .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The use of advanced purification techniques such as recrystallization and chromatography is essential to obtain the desired product with minimal impurities .

Chemical Reactions Analysis

Types of Reactions

N-tert-butyl-2-[(2-methylpyridin-4-yl)amino]propanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the tert-butyl or pyridinyl groups can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles such as halides, amines, and alcohols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield this compound oxides, while reduction may produce this compound hydrides .

Scientific Research Applications

N-tert-butyl-2-[(2-methylpyridin-4-yl)amino]propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and medicinal chemistry for the development of new drug candidates.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its unique chemical structure and reactivity.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-tert-butyl-2-[(2-methylpyridin-4-yl)amino]propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-tert-butyl-2-methoxypyridin-3-amine
• N-tert-butyl-4-methoxyaniline
• N-tert-butyl-2-aminobenzoate

Uniqueness

Compared to similar compounds, it offers a balance of stability and reactivity, making it a valuable compound for various scientific research applications .